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Compound of Interest

Compound Name: 1,2-Dihexanoyl-sn-glycerol

Cat. No.: B052955 Get Quote

In-Depth Technical Guide to 1,2-Dihexanoyl-sn-
glycerol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dihexanoyl-sn-glycerol (DHG) is a synthetic diacylglycerol (DAG) analog that plays a

crucial role in cell signaling research. As a cell-permeable molecule, it mimics the action of

endogenous sn-1,2-diacylglycerols, which are key second messengers in a multitude of cellular

processes. The primary and most well-documented function of DHG is the activation of Protein

Kinase C (PKC), a family of serine/threonine kinases involved in regulating cell growth,

differentiation, apoptosis, and other critical cellular functions. This technical guide provides a

comprehensive overview of the physical and chemical properties of 1,2-Dihexanoyl-sn-
glycerol, its biological activity with a focus on the PKC signaling pathway, and detailed

experimental protocols for its use.

Physical and Chemical Properties
1,2-Dihexanoyl-sn-glycerol is a well-characterized lipid molecule with the following properties:
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Property Value Source(s)

Molecular Formula C₁₅H₂₈O₅ [1][2][3]

Molecular Weight 288.38 g/mol [2]

CAS Number 30403-47-5 [3]

Appearance

Not explicitly stated, but

expected to be an oil or waxy

solid at room temperature.

Melting Point
Data not available in the

provided search results.

Boiling Point

A boiling point of 78°C is

reported by one source, while

another reports 429.1°C at 760

mmHg for the related

compound 1,2-dioctanoyl-sn-

glycerol.[4][5] These conflicting

values suggest that the boiling

point may not be well-

established or may be

dependent on experimental

conditions.

[4][5]

Solubility Soluble in ethanol.[1] [1]

Stability
Stable for at least two years

when stored appropriately.
[1]

Storage Store at -20°C.[3] [3]

Chemical Structure
The chemical structure of 1,2-Dihexanoyl-sn-glycerol consists of a glycerol backbone with

two hexanoyl (C6:0) fatty acid chains esterified at the sn-1 and sn-2 positions. The 'sn'

designation refers to the stereospecific numbering of the glycerol molecule.

Figure 1: 2D structure of 1,2-Dihexanoyl-sn-glycerol.
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Biological Activity and Signaling Pathways
The primary biological role of 1,2-Dihexanoyl-sn-glycerol is to act as an analog of the

endogenous second messenger, diacylglycerol (DAG). DAG is produced at the cell membrane

through the hydrolysis of phospholipids, most notably phosphatidylinositol 4,5-bisphosphate

(PIP₂), by the enzyme Phospholipase C (PLC). The activation of PLC is typically initiated by the

binding of extracellular ligands (e.g., hormones, growth factors, neurotransmitters) to G protein-

coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs).

Once produced, or when exogenously supplied as 1,2-Dihexanoyl-sn-glycerol, DAG remains

in the plane of the plasma membrane and recruits and activates members of the Protein

Kinase C (PKC) family.[6][7][8]

Protein Kinase C (PKC) Signaling Pathway
The activation of PKC by DAG is a central node in a complex signaling network that regulates a

wide array of cellular processes. The pathway can be summarized as follows:

Upstream Activation: An extracellular signal (e.g., growth factor, hormone) binds to a cell

surface receptor (GPCR or RTK).

PLC Activation: The activated receptor stimulates Phospholipase C (PLC).

PIP₂ Hydrolysis: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second

messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).

PKC Recruitment and Activation: DAG, along with phosphatidylserine (PS) and, for

conventional PKC isoforms, Ca²⁺ (released from the endoplasmic reticulum in response to

IP₃), recruits PKC from the cytosol to the plasma membrane and allosterically activates it.

Downstream Phosphorylation: Activated PKC phosphorylates a wide range of substrate

proteins on serine and threonine residues, leading to the modulation of their activity and

ultimately to a cellular response.
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Figure 2: The Protein Kinase C (PKC) signaling pathway activated by Diacylglycerol.

Experimental Protocols
The cell-permeable nature of 1,2-Dihexanoyl-sn-glycerol makes it a valuable tool for directly

activating PKC in cellular and in vitro assays. Below are representative protocols for its use.

Preparation of 1,2-Dihexanoyl-sn-glycerol for Cell
Culture Experiments

Stock Solution Preparation:

1,2-Dihexanoyl-sn-glycerol is typically supplied as a solid or in an organic solvent.

Prepare a stock solution in a suitable organic solvent such as ethanol or DMSO. For

example, to make a 10 mM stock solution, dissolve 2.88 mg of 1,2-Dihexanoyl-sn-
glycerol in 1 mL of sterile ethanol.

Store the stock solution at -20°C.

Working Solution Preparation and Cell Treatment:

On the day of the experiment, dilute the stock solution to the desired final concentration in

the cell culture medium.
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It is crucial to ensure that the final concentration of the organic solvent in the culture

medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

For example, to treat cells with a final concentration of 100 µM 1,2-Dihexanoyl-sn-
glycerol, add 10 µL of the 10 mM stock solution to 1 mL of cell culture medium.

Gently mix the medium by pipetting up and down before adding it to the cells.

Incubate the cells for the desired period to observe the effects of PKC activation.
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Figure 3: General workflow for treating cells with 1,2-Dihexanoyl-sn-glycerol.

In Vitro Protein Kinase C Activity Assay
This protocol is a general guideline for measuring PKC activity in vitro using a radioactive or

fluorescence-based assay. 1,2-Dihexanoyl-sn-glycerol is used as a direct activator of the

enzyme.

Materials:

Purified PKC enzyme

PKC substrate (e.g., a specific peptide or histone H1)

1,2-Dihexanoyl-sn-glycerol

Phosphatidylserine (PS)

Assay buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 0.5 mM CaCl₂)

[γ-³²P]ATP or a fluorescent ATP analog

Stop solution (e.g., phosphoric acid for radioactive assays)

Phosphocellulose paper or other means of separating phosphorylated substrate from free

ATP

Procedure:

Prepare Lipid Vesicles:

In a glass tube, mix 1,2-Dihexanoyl-sn-glycerol and phosphatidylserine in chloroform at

the desired molar ratio (e.g., 1:4).

Evaporate the chloroform under a stream of nitrogen gas to form a thin lipid film.
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Resuspend the lipid film in assay buffer by vortexing or sonication to form small

unilamellar vesicles.

Set up the Kinase Reaction:

In a microcentrifuge tube, combine the assay buffer, lipid vesicles, PKC substrate, and

purified PKC enzyme.

Pre-incubate the mixture at 30°C for 5 minutes.

Initiate the Reaction:

Start the reaction by adding [γ-³²P]ATP (or fluorescent ATP analog).

Incubate at 30°C for a specific time (e.g., 10-20 minutes), ensuring the reaction is in the

linear range.

Stop the Reaction:

Terminate the reaction by adding the stop solution.

Quantify Phosphorylation:

Spot an aliquot of the reaction mixture onto phosphocellulose paper.

Wash the paper extensively to remove unincorporated [γ-³²P]ATP.

Quantify the incorporated radioactivity using a scintillation counter. Alternatively, for

fluorescence-based assays, measure the fluorescence signal according to the

manufacturer's instructions.

Synthesis
The synthesis of 1,2-diacyl-sn-glycerols can be achieved through several chemical and

enzymatic routes. A common approach involves the acylation of a protected glycerol backbone.

While a detailed, step-by-step protocol for the specific synthesis of 1,2-Dihexanoyl-sn-
glycerol was not found in the provided search results, a general strategy for the synthesis of

short-chain diacylglycerols can be outlined. This often involves the esterification of glycerol with
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the corresponding fatty acids. Enzymatic synthesis using lipases is also a common and

effective method. For instance, lipase-catalyzed transesterification of a glycerol derivative with

an excess of a hexanoic acid ester could be employed. The de novo synthesis of

diacylglycerols in biological systems follows the Kennedy pathway, which involves the

sequential acylation of glycerol-3-phosphate.[9][10]

Conclusion
1,2-Dihexanoyl-sn-glycerol is an indispensable tool for researchers investigating cellular

signaling pathways, particularly those mediated by Protein Kinase C. Its well-defined chemical

properties and its ability to mimic the action of endogenous diacylglycerol allow for the specific

and controlled activation of PKC in a variety of experimental settings. This technical guide

provides a solid foundation of its properties and applications, enabling scientists and drug

development professionals to effectively utilize this important research compound. Further

investigation into its precise physical constants, such as melting and boiling points, would be

beneficial for a more complete physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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